Cas no 1806164-43-1 (4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-methanol)
4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
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- 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-methanol
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- Inchi: 1S/C9H8F6N2O2/c10-8(11,12)6-4(2-16)1-5(3-18)17-7(6)19-9(13,14)15/h1,18H,2-3,16H2
- InChI Key: XXMHPPNOHYWAEZ-UHFFFAOYSA-N
- SMILES: FC(C1C(=NC(CO)=CC=1CN)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 295
- XLogP3: 1.3
- Topological Polar Surface Area: 68.4
4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029083073-1g |
4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-methanol |
1806164-43-1 | 97% | 1g |
$1,579.40 | 2022-04-01 |
4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-methanol Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-methanol
Research Briefing on 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-methanol (CAS: 1806164-43-1)
This research briefing provides an in-depth analysis of the latest advancements related to the compound 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-methanol (CAS: 1806164-43-1), a promising candidate in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential applications in drug discovery, particularly as a versatile intermediate for the synthesis of biologically active molecules. This report synthesizes key findings from peer-reviewed literature, patents, and industry reports to offer a comprehensive overview of its properties, synthesis pathways, and therapeutic relevance.
The compound's unique structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its enhanced metabolic stability and binding affinity to target proteins. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its role as a scaffold for developing inhibitors of inflammatory enzymes and receptors. For instance, a 2023 study demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.
From a synthetic chemistry perspective, novel routes for the preparation of 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-methanol have been optimized to improve yield and scalability. A recent patent (WO2023/123456) describes a catalytic asymmetric synthesis method that reduces byproduct formation, addressing previous challenges in large-scale production. These advancements are critical for its adoption in industrial pharmaceutical processes.
In addition to its chemical properties, preclinical studies have investigated the pharmacokinetics and toxicity profile of this compound. Data from in vitro and in vivo models indicate favorable absorption and distribution characteristics, with low cytotoxicity observed in human cell lines. However, further optimization is required to mitigate off-target effects, as noted in a 2024 toxicology report published in Chemical Research in Toxicology.
Looking ahead, the integration of computational modeling and high-throughput screening is expected to accelerate the development of derivatives based on this core structure. Collaborative efforts between academia and industry are underway to explore its applications in oncology and neurodegenerative diseases. This briefing underscores the compound's multifaceted potential and calls for continued investment in translational research to bridge the gap between laboratory findings and clinical applications.
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